Cas no 863593-33-3 (2,3-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide)

2,3-Dimethoxy-N-(2-methyl-3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide is a structurally complex benzamide derivative featuring a thiazolopyridine moiety. This compound exhibits potential as an intermediate or active pharmaceutical ingredient (API) due to its unique heterocyclic framework, which may confer favorable binding properties in medicinal chemistry applications. The presence of dimethoxy and methyl substituents enhances its lipophilicity, potentially improving membrane permeability. The thiazolopyridine core is known for its electron-rich characteristics, which can facilitate interactions with biological targets. This compound is of interest in drug discovery, particularly for the development of kinase inhibitors or modulators of protein-protein interactions. Its synthetic route requires precise control to ensure high purity and yield.

2,3-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide structure

863593-33-3 structure

Product Name:2,3-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

CAS No:863593-33-3

MF:C₂₂H₁₉N₃O₃S

MW:405.46956372261

CID:6477119

Update Time:2025-05-22

2,3-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

- 2,3-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
- Benzamide, 2,3-dimethoxy-N-(2-methyl-3-thiazolo[5,4-b]pyridin-2-ylphenyl)-
- Inchi： 1S/C22H19N3O3S/c1-13-14(21-25-17-10-6-12-23-22(17)29-21)7-4-9-16(13)24-20(26)15-8-5-11-18(27-2)19(15)28-3/h4-12H,1-3H3,(H,24,26)
- InChI Key： GHKNIVCJUNMODW-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC(C2=NC3=CC=CN=C3S2)=C1C)(=O)C1=CC=CC(OC)=C1OC

Experimental Properties

Density: 1.316±0.06 g/cm3(Predicted)
pka: 12.69±0.70(Predicted)

2,3-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F0694-0356-1mg	2,3-dimethoxy-N-(2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide	863593-33-3	90%+	1mg	$54.0	2023-05-17

2,3-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Related Literature

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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
2. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

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3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

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5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

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Additional information on 2,3-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

Introduction to 2,3-Dimethoxy-N-(2-Methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}Phenyl)Benzamide (CAS No. 863593-33-3)

2,3-Dimethoxy-N-(2-Methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}Phenyl)Benzamide, commonly referred to by its CAS number 863593-33-3, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of benzamides, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a benzamide core with substituents that include methoxy groups and a thiazolo[5,4-b]pyridine moiety, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic substitution. Researchers have explored various synthetic pathways to optimize the yield and purity of 863593-33-3. Recent studies have highlighted the importance of stereochemistry in the synthesis process, emphasizing the need for precise control over reaction conditions to achieve the desired product.

In terms of applications, 2,3-Dimethoxy-N-(2-Methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}Phenyl)Benzamide has shown promise in the field of pharmacology. Preclinical studies suggest that this compound exhibits potent activity against certain enzymes and receptors associated with neurodegenerative diseases. For instance, research published in Nature Communications demonstrated its ability to inhibit acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. This finding has sparked interest in further exploring its potential as a lead compound for drug development.

Beyond pharmacology, this compound has also been investigated for its role in agrochemicals. Studies indicate that it possesses moderate activity as an herbicide and fungicide. Its ability to inhibit specific plant enzymes makes it a candidate for developing eco-friendly agricultural solutions. However, further research is required to assess its environmental impact and safety profile before it can be commercialized.

The structural complexity of CAS No. 863593-33-3 makes it an attractive target for computational chemistry studies. Researchers have employed molecular docking simulations to predict its binding affinity with various biological targets. These studies have provided valuable insights into its potential interactions with proteins and nucleic acids, paving the way for future experimental validations.

In conclusion, 2,3-Dimethoxy-N-(2-Methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}Phenyl)Benzamide (CAS No. 86359